Cas no 1247445-36-8 (1-(2,2,2-trifluoroethoxy)butan-2-amine)

• Product Name: 1-(2,2,2-trifluoroethoxy)butan-2-amine
• CAS No: 1247445-36-8
• MF: C₆H₁₂F₃NO
• MW: 171.160792350769
• MDL: MFCD16166829
• CID: 4580461
• PubChem ID: 62039747
• Update Time: 2025-08-05

1-(2,2,2-trifluoroethoxy)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethoxy)butan-2-amine
• 2-Butanamine, 1-(2,2,2-trifluoroethoxy)-

• MDL： MFCD16166829
• Inchi： 1S/C6H12F3NO/c1-2-5(10)3-11-4-6(7,8)9/h5H,2-4,10H2,1H3
• InChI Key： WNGKXRMUFJDQEE-UHFFFAOYSA-N
• SMILES： C(OCC(F)(F)F)C(N)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(2,2,2-trifluoroethoxy)butan-2-amine

Introduction to 1-(2,2,2-trifluoroethoxy)butan-2-amine (CAS No. 1247445-36-8)

1-(2,2,2-trifluoroethoxy)butan-2-amine is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1247445-36-8, belongs to a class of molecules that incorporate fluorine atoms into their structure, which is a common strategy in drug design to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The presence of the trifluoroethoxy group in its molecular framework imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and functionalization.

The synthesis of 1-(2,2,2-trifluoroethoxy)butan-2-amine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroethoxy moiety typically involves nucleophilic substitution reactions or etherification processes, where fluorinated intermediates are carefully handled to prevent unwanted side reactions. Given its structural complexity, the synthesis often necessitates advanced techniques such as catalytic hydrogenation or protective group strategies to achieve the desired product with minimal impurities.

Recent advancements in fluorinated chemistry have highlighted the importance of 1-(2,2,2-trifluoroethoxy)butan-2-amine as a building block for the development of novel therapeutic agents. The fluorine atoms in its structure contribute to increased lipophilicity and resistance to enzymatic degradation, which are critical factors in drug design. For instance, studies have demonstrated that fluorinated amines can act as potent inhibitors of various enzymes by modulating their active sites through steric and electronic effects. This has led to investigations into its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

In the realm of medicinal chemistry, the versatility of 1-(2,2,2-trifluoroethoxy)butan-2-amine lies in its ability to be further functionalized into more complex molecules. Researchers have explored its use as an intermediate in the synthesis of kinase inhibitors, which are widely used in oncology therapy. The trifluoroethoxy group provides a handle for appending additional pharmacophores or for linking the molecule to other bioactive units through click chemistry or other conjugation techniques. Such modifications have yielded promising candidates for preclinical testing, where their efficacy and safety profiles are rigorously evaluated.

The pharmacological profile of 1-(2,2,2-trifluoroethoxy)butan-2-amine is still under active investigation, but preliminary studies suggest that it may exhibit properties such as analgesic effects or modulation of neurotransmitter systems. The amine group at the second carbon position offers potential for further derivatization into bioactive molecules that interact with central nervous system receptors. Additionally, the fluorinated backbone may contribute to improved blood-brain barrier penetration, a desirable trait for drugs targeting neurological disorders.

From a synthetic chemistry perspective, one of the key challenges in working with 1-(2,2,2-trifluoroethoxy)butan-2-amine is maintaining regioselectivity during transformations involving multiple reactive sites. Advanced computational methods and high-resolution spectroscopic techniques are often employed to monitor reaction progress and ensure high purity. The compound’s stability under various storage conditions is also a critical consideration for industrial-scale production and long-term research applications.

The growing interest in fluorinated compounds has spurred innovation in synthetic methodologies tailored to introducing fluorine atoms efficiently and selectively. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of complex fluorinated amine derivatives like 1-(2,2,2-trifluoroethoxy)butan-2-amine with high precision. These advances have not only facilitated the synthesis of this compound but also opened new avenues for exploring its derivatives as potential drug candidates.

In conclusion,1-(2,2,2-trifluoroethoxy)butan-2-amine (CAS No. 1247445-36-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for fluorinated compounds,1-(2,2,2-trifluoroethoxy)butan-2-amine is poised to play an important role in shaping the future of drug discovery and development.